5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide

• IUPAC Name: 5-(2,3-dihydro-1,4-benzodioxin-6-ylsulfamoyl)-2-methoxy-N-propylbenzamide
• InChI: InChI=1S/C19H22N2O6S/c1-3-8-20-19(22)15-12-14(5-7-16(15)25-2)28(23,24)21-13-4-6-17-18(11-13)27-10-9-26-17/h4-7,11-12,21H,3,8-10H2,1-2H3,(H,20,22)
• InChI Key: DAJJTPPWGARHDO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCCO3)OC
• Molecular Formula: C19H22N2O6S
• Molecular Weight: 406.5 g/mol

Description

5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide, also known as BDBES, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide involves its ability to bind to and inhibit the activity of various enzymes and proteins involved in disease progression. For example, in cancer cells, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been shown to inhibit the activity of histone deacetylases, which play a critical role in regulating gene expression and cell cycle progression. In inflammation, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been found to inhibit the activity of NF-κB, a transcription factor that regulates the expression of inflammatory cytokines. In neurodegenerative disorders, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been shown to activate the Nrf2-ARE pathway, which plays a critical role in protecting neurons from oxidative stress and apoptosis.
Biochemical and Physiological Effects:
5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been shown to have a range of biochemical and physiological effects, depending on the disease being studied. In cancer research, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been found to induce apoptosis and cell cycle arrest in cancer cells, while sparing normal cells. In inflammation research, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been found to reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disorder research, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been shown to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has several advantages for lab experiments, including its high selectivity and potency, as well as its ability to target multiple disease pathways. However, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide also has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide research, including its potential as a therapeutic agent in other diseases, such as cardiovascular disease and diabetes. Additionally, future research could focus on optimizing the synthesis method of 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide to improve its solubility and reduce its toxicity. Finally, further studies are needed to fully understand the mechanism of action of 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide and its potential for clinical use.

Synthesis Methods

5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide is synthesized through a multi-step process that involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with 4-bromo-2-methoxy-N-propylbenzamide in the presence of a base. The resulting intermediate is then treated with sulfamic acid to form the final product, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide.

Scientific Research Applications

5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In inflammation research, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been found to reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disorder research, 5-[(2,3-dihydro-1,4-benzodioxin-6-ylamino)sulfonyl]-2-methoxy-N-propylbenzamide has been shown to protect neurons from oxidative stress and apoptosis.